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Introduction
OR-1855 is an active metabolite of Levosimendan, a calcium sensitizer used in the treatment of

heart failure.[1] Emerging research indicates that OR-1855, alongside Levosimendan and its

other metabolite OR-1896, exerts effects on endothelial cells, playing a role in inflammatory

responses.[2][3] These findings have generated interest in understanding the specific

molecular mechanisms of OR-1855 in the vasculature, particularly its influence on key signaling

pathways within Human Umbilical Vein Endothelial Cells (HUVECs).

This document provides detailed application notes and protocols for studying the effects of OR-
1855 on critical signaling pathways in HUVECs, with a focus on the Mitogen-Activated Protein

Kinase (MAPK) cascades. While direct evidence linking OR-1855 to the PI3K/Akt/mTOR

pathway in HUVECs is limited, we also include a general protocol for investigating this

pathway, which can be adapted for exploratory studies with OR-1855.

Data Presentation: Effects of OR-1855 on MAPK
Signaling
OR-1855 has been shown to modulate inflammatory signaling in HUVECs by affecting the

phosphorylation status of key MAPK proteins. The following table summarizes the observed

effects of OR-1855 on IL-1β-induced phosphorylation of p38 MAPK, ERK1/2, and JNK.
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Target Protein
Treatment
Conditions

Observed Effect on
Phosphorylation

Reference

p-p38 MAPK

(Thr180/Tyr182)

HUVECs pre-

incubated with 10 µM

OR-1855 for 30 min,

followed by

stimulation with 10

ng/mL IL-1β for 30

min.

Decrease [2][3]

p-ERK1/2

(Thr202/Tyr204)

HUVECs pre-

incubated with 10 µM

OR-1855 for 30 min,

followed by

stimulation with 10

ng/mL IL-1β for 30

min.

Decrease [2][3]

p-JNK

(Thr183/Tyr185)

HUVECs pre-

incubated with 10 µM

OR-1855 for 30 min,

followed by

stimulation with 10

ng/mL IL-1β for 30

min.

Decrease [2]
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Click to download full resolution via product page

Caption: OR-1855 inhibits IL-1β-induced MAPK signaling in HUVECs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b022602?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10045601/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10045601/
https://www.researchgate.net/publication/369317561_The_Effects_of_the_Levosimendan_Metabolites_OR-1855_and_OR-1896_on_Endothelial_Pro-Inflammatory_Responses
https://www.origene.com/support/learning-resources/protocols/westernblotprotocol
https://www.benchchem.com/product/b022602#or-1855-in-studying-signaling-pathways-in-huvecs
https://www.benchchem.com/product/b022602#or-1855-in-studying-signaling-pathways-in-huvecs
https://www.benchchem.com/product/b022602#or-1855-in-studying-signaling-pathways-in-huvecs
https://www.benchchem.com/product/b022602#or-1855-in-studying-signaling-pathways-in-huvecs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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